Cas no 1379224-88-0 (6-hydroxy-5-(trifluoromethyl)pyridine-3-carbonitrile)

• Product Name: 6-hydroxy-5-(trifluoromethyl)pyridine-3-carbonitrile
• CAS No: 1379224-88-0
• MF: C₇H₃F₃N₂O
• MW: 188.106731653214
• CID: 4592600
• Update Time: 2025-11-02

6-hydroxy-5-(trifluoromethyl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-5-trifluoromethyl-nicotinonitrile
• 6-Oxo-5-trifluoromethyl-1,6-dihydro-pyridine-3-carbonitrile
• 3-Pyridinecarbonitrile, 1,6-dihydro-6-oxo-5-(trifluoromethyl)-
• 6-hydroxy-5-(trifluoromethyl)pyridine-3-carbonitrile

• Inchi： 1S/C7H3F3N2O/c8-7(9,10)5-1-4(2-11)3-12-6(5)13/h1,3H,(H,12,13)
• InChI Key： FNZSFKPZFNKYBG-UHFFFAOYSA-N
• SMILES： C1NC(=O)C(C(F)(F)F)=CC=1C#N

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 6-hydroxy-5-(trifluoromethyl)pyridine-3-carbonitrile

Comprehensive Overview of 6-hydroxy-5-(trifluoromethyl)pyridine-3-carbonitrile (CAS No. 1379224-88-0)

6-hydroxy-5-(trifluoromethyl)pyridine-3-carbonitrile (CAS No. 1379224-88-0) is a high-value heterocyclic compound widely recognized for its unique structural features and versatile applications in pharmaceutical and agrochemical research. The presence of a trifluoromethyl group and a hydroxyl group on the pyridine ring enhances its reactivity, making it a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for pyridine derivatives and nitrile-containing compounds due to their significance in drug discovery and material science.

In recent years, the demand for fluorinated pyridines like 6-hydroxy-5-(trifluoromethyl)pyridine-3-carbonitrile has surged, driven by their role in developing next-generation pharmaceuticals. The compound’s electron-withdrawing properties and hydrogen-bonding capacity make it ideal for designing enzyme inhibitors and receptor modulators. Popular search queries such as "fluorinated pyridine applications" and "synthesis of trifluoromethyl pyridines" reflect growing interest in this niche. Additionally, its stability under physiological conditions aligns with trends in sustainable chemistry and green synthesis.

The synthesis of 6-hydroxy-5-(trifluoromethyl)pyridine-3-carbonitrile typically involves multi-step reactions, including halogenation, cyanation, and hydroxylation. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling are often explored to improve yield and purity. These methods address common challenges such as regioselectivity and byproduct formation, topics frequently debated in academic forums and patent literature.

From an industrial perspective, 6-hydroxy-5-(trifluoromethyl)pyridine-3-carbonitrile is pivotal in creating crop protection agents and veterinary drugs. Its bioisosteric properties allow it to mimic natural metabolites, enhancing efficacy in pest control formulations. Searches for "agrochemical intermediates" and "pyridine-based fungicides" highlight its relevance in addressing global food security challenges. Furthermore, its compatibility with high-throughput screening platforms makes it a favorite in combinatorial chemistry.

Quality control of CAS No. 1379224-88-0 relies on analytical techniques such as HPLC, NMR, and mass spectrometry. Regulatory compliance, particularly for REACH and FDA submissions, necessitates rigorous documentation of its physicochemical properties (e.g., melting point, solubility). These aspects are frequently queried by professionals seeking "certification guidelines for nitrile compounds" or "safety data sheets for fluorinated heterocycles."

In conclusion, 6-hydroxy-5-(trifluoromethyl)pyridine-3-carbonitrile exemplifies innovation in specialty chemicals. Its integration into drug development pipelines and agrochemical formulations underscores its multidisciplinary appeal. As research progresses, keywords like "pyridine scaffold optimization" and "trifluoromethyl group effects" will continue to dominate scientific discourse, cementing this compound’s role in advancing modern chemistry.